Cas no 149047-76-7 (N-(2-methylpropyl)-1H-imidazole-1-carboxamide)

• Product Name: N-(2-methylpropyl)-1H-imidazole-1-carboxamide
• CAS No: 149047-76-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD11099706
• CID: 1324044
• PubChem ID: 39871222
• Update Time: 2025-04-20

N-(2-methylpropyl)-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Isobutyl-1H-imidazole-1-carboxamide
• N-Isobutyl-1-imidazolecarboxamide
• N-(2-methylpropyl)-1H-imidazole-1-carboxamide
• SY027186
• 1H-Imidazole-1-carboxamide, N-(2-methylpropyl)-
• AC4368
• AKOS009318235
• CS-0447059
• A919832
• 149047-76-7
• DB-255775
• EN300-88182
• SCHEMBL5647599
• MFCD11099706

• MDL： MFCD11099706
• Inchi： 1S/C8H13N3O/c1-7(2)5-10-8(12)11-4-3-9-6-11/h3-4,6-7H,5H2,1-2H3,(H,10,12)
• InChI Key： WJTQGNRVNGDPSW-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)NCC(C)C

Computed Properties

• Exact Mass: 167.10600
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 50.41000
• LogP: 1.30120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles